Cas no 1526684-98-9 (2-4-(trifluoroacetyl)thiomorpholin-3-ylacetic acid)

• Product Name: 2-4-(trifluoroacetyl)thiomorpholin-3-ylacetic acid
• CAS No: 1526684-98-9
• Molecular Formula: C₈H₁₀F₃NO₃S
• Molecular Weight: 257.230111598969
• MDL: MFCD21770339
• CID: 5605869
• PubChem ID: 66445453

2-4-(trifluoroacetyl)thiomorpholin-3-ylacetic acid Properties

Names and Identifiers

• AKOS015790779
• EN300-997623
• 2-[4-(trifluoroacetyl)thiomorpholin-3-yl]acetic acid
• 1526684-98-9
• 2-4-(trifluoroacetyl)thiomorpholin-3-ylacetic acid

• MDL： MFCD21770339
• InChIKey： RNCAAQXTKZWASD-UHFFFAOYSA-N
• Inchi： 1S/C8H10F3NO3S/c9-8(10,11)7(15)12-1-2-16-4-5(12)3-6(13)14/h5H,1-4H2,(H,13,14)
• SMILES： S1CCN(C(C(F)(F)F)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 257.03334884g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 257.03334884g/mol
• Heavy Atom Count: 16
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 82.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids